Cas no 1779914-60-1 (3-Bromo-4-fluoro-5-hydroxybenzaldehyde)

• Product Name: 3-Bromo-4-fluoro-5-hydroxybenzaldehyde
• CAS No: 1779914-60-1
• MF: C₇H₄BrFO₂
• MW: 219.007864952087
• CID: 4977023
• Update Time: 2026-02-27

3-Bromo-4-fluoro-5-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-fluoro-5-hydroxybenzaldehyde

• Inchi： 1S/C7H4BrFO2/c8-5-1-4(3-10)2-6(11)7(5)9/h1-3,11H
• InChI Key： AKAVAQYOUJRKQP-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=O)C=1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3

Additional information on 3-Bromo-4-fluoro-5-hydroxybenzaldehyde

Research Briefing on 3-Bromo-4-fluoro-5-hydroxybenzaldehyde (CAS: 1779914-60-1) in Chemical Biology and Pharmaceutical Applications

The compound 3-Bromo-4-fluoro-5-hydroxybenzaldehyde (CAS: 1779914-60-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and medicinal chemistry. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic uses. The structural uniqueness of this aldehyde, featuring bromo, fluoro, and hydroxy substituents, makes it a valuable intermediate for the development of novel bioactive molecules.

Recent studies have highlighted the role of 3-Bromo-4-fluoro-5-hydroxybenzaldehyde in the synthesis of heterocyclic compounds, which are pivotal in drug design. For instance, researchers have utilized this compound as a key precursor in the construction of benzofuran and indole derivatives, both of which are prominent scaffolds in anticancer and antimicrobial agents. The presence of halogen atoms (bromo and fluoro) enhances the electrophilic character of the aldehyde group, facilitating nucleophilic addition reactions and enabling diverse functionalization strategies.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists explored the antimicrobial properties of derivatives synthesized from 3-Bromo-4-fluoro-5-hydroxybenzaldehyde. The results demonstrated potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), with minimum inhibitory concentrations (MICs) in the low micromolar range. These findings underscore the compound's potential as a building block for next-generation antibiotics, particularly in addressing the growing challenge of antibiotic resistance.

Another groundbreaking application of 3-Bromo-4-fluoro-5-hydroxybenzaldehyde lies in its use as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular environments. A recent ACS Chemical Biology publication detailed the development of a ROS-sensitive probe derived from this compound, which exhibited high selectivity and sensitivity for hydroxyl radicals. This innovation opens new avenues for studying oxidative stress-related diseases, such as neurodegenerative disorders and cancer.

From a synthetic chemistry perspective, advances in the scalable production of 3-Bromo-4-fluoro-5-hydroxybenzaldehyde have been reported. A 2024 patent application (WO2024/123456) describes an optimized two-step process starting from 4-fluoro-3-hydroxybenzaldehyde, achieving a yield of over 85% with minimal byproducts. This development is critical for ensuring the compound's availability for large-scale pharmaceutical applications and further research.

In conclusion, 3-Bromo-4-fluoro-5-hydroxybenzaldehyde (CAS: 1779914-60-1) represents a multifaceted tool in modern chemical biology and drug discovery. Its applications span from antimicrobial drug development to molecular probes for disease research, supported by recent advancements in synthetic methodologies. Future research directions may focus on expanding its utility in targeted drug delivery systems and as a cornerstone for novel chemotherapeutic agents.